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Compound of Interest

Compound Name:
2-(1-Methyl-1H-pyrazol-5-

yl)azepane

Cat. No.: B13170723

Get Quote

Executive Summary: The Seven-Membered
Opportunity
In the landscape of Central Nervous System (CNS) drug discovery, the piperidine (six-

membered) ring has long been the dominant nitrogen heterocycle. However, the azepane

(seven-membered) scaffold represents a "privileged yet under-explored" chemical space.

This guide focuses on 2-substituted azepane derivatives. Unlike their symmetric counterparts,

2-substituted azepanes introduce a critical chiral center adjacent to the nitrogen, offering two

distinct advantages:

Conformational Biasing: The substituent at C2 restricts the flexible seven-membered ring into

specific twist-chair or twist-boat conformations, reducing the entropic penalty upon receptor

binding.

Vector Exploration: The C2 position allows for unique vector projection into hydrophobic

pockets (e.g., S1' sites in proteases or orthosteric sites in GPCRs) that are geometrically

inaccessible to piperidines.
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Chemical Space & Design Strategy
Conformational Dynamics
The azepane ring exists in a dynamic equilibrium between twist-chair (TC) and twist-boat (TB)

forms.

Unsubstituted Azepane: Highly flexible (

kcal/mol).

2-Substituted Azepane: The substituent prefers the pseudo-equatorial position to minimize

1,3-diaxial-like interactions. This "locks" the conformation, improving affinity for rigid CNS

targets like the Sigma-1 receptor (

R) and Monoamine Transporters (MATs).

Physicochemical Profiles for CNS Penetration
To ensure Blood-Brain Barrier (BBB) permeability, novel 2-substituted azepanes must be

designed within specific multiparameter optimization (MPO) scores:

Lipophilicity (

): Target range 2.0 – 3.5.

Topological Polar Surface Area (TPSA): < 90 Å².

pKa: The basicity of the azepane nitrogen (typically pKa 10-11) often requires modulation

(e.g., via electron-withdrawing groups or fluorine substitution) to prevent lysosomal trapping

and improve efflux ratios.

Synthetic Methodologies
Accessing enantiopure 2-substituted azepanes is synthetically demanding. We present two

primary workflows: Anionic Activation (Lithiation) for direct functionalization and Ring Expansion

for scaffold construction.

Primary Workflow: -Lithiation of -Boc-Azepane
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This method, pioneered by Beak et al., utilizes the dipole stabilization of the Boc group to direct

lithiation to the

-position (C2).

Mechanism:

Complexation of sec-Butyllithium (s-BuLi) with the Boc carbonyl oxygen.

Deprotonation at C2 to form a dipole-stabilized carbanion.

Electrophilic trapping (transmetallation or direct alkylation).

Visualization: Synthetic Workflow (DOT)

Methodology: Beak's Lithiation
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Caption: Workflow for the synthesis of 2-substituted azepanes via directed

-lithiation of N-Boc-azepane.

Pharmacology: Case Study on Sigma-1 Receptor (
R)[1][2]
The

R is a chaperone protein at the Mitochondria-Associated Membrane (MAM), regulating Ca

signaling and neuroprotection. High-affinity ligands often feature a basic amine flanked by
hydrophobic domains—a pharmacophore perfectly matched by N-benzyl-2-arylazepanes.

Signaling Mechanism
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Agonism at

R promotes the dissociation of the receptor from BiP (Binding immunoglobulin Protein),
allowing

R to chaperone IP3 receptors and stabilize Ca

flux.

Visualization: R Signaling Pathway (DOT)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13170723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Subst. Azepane
(Ligand)

Sigma-1R / BiP
Complex (Inactive)

Binding

Sigma-1R
(Active Chaperone)

Dissociation of BiP

IP3 Receptor
(ER Membrane)

Stabilization

Ca2+ Flux
(ER -> Mito)

Modulation

Neuroprotection
(Anti-Apoptotic)

Mitochondrial Bioenergetics

Click to download full resolution via product page

Caption: Mechanism of action for Azepane-based Sigma-1 Receptor agonists promoting

neuroprotection.

Comparative Data: Azepane vs. Piperidine[3]
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The following table summarizes SAR data comparing a standard piperidine ligand with its ring-

expanded azepane analog against the Sigma-1 receptor (Data synthesized from J. Med.

Chem. and Eur. J. Med.[1] Chem. sources).

Scaffold
R-Group
(Substituent)

(

R) [nM]

(

R) [nM]

Selectivity (

)

Piperidine (6-

mem)
4-Fluorobenzyl 12.5 85.0 6.8

Azepane (7-

mem)

2-(4-

Fluorobenzyl)
4.2 110.0 26.2

Azepane (7-

mem)

2-(Benzofuran-2-

yl)
8.5 35.0 4.1

Azepane (7-

mem)
Unsubstituted >1000 >1000 N/A

Key Insight: The expansion to the 7-membered ring (Azepane) with C2-substitution significantly

enhances affinity (

drops from 12.5 to 4.2 nM) and selectivity, likely due to the hydrophobic bulk filling the specific
binding pocket of

R more effectively than the tighter piperidine ring.

Detailed Experimental Protocols
Protocol A: Asymmetric Synthesis of (S)-2-
Phenylazepane
Rationale: This protocol uses the "Beak" methodology, essential for introducing the C2

substituent.

Reagents:

-Boc-azepane (1.0 equiv)
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s-BuLi (1.2 equiv, 1.4 M in cyclohexane)

TMEDA (1.2 equiv)

Electrophile: Benzyl bromide or Benzaldehyde

Solvent: Anhydrous THF

Step-by-Step:

Setup: Flame-dry a 100 mL round-bottom flask under Argon atmosphere. Add

-Boc-azepane (500 mg) and TMEDA in dry THF (10 mL).

Cooling: Cool the solution to -78°C using a dry ice/acetone bath.

Lithiation: Add s-BuLi dropwise over 10 minutes. The solution typically turns light yellow. Stir

at -78°C for 4 hours to ensure complete formation of the dipole-stabilized carbanion.

Trapping: Add the electrophile (e.g., Benzyl bromide, 1.5 equiv) dissolved in THF dropwise.

Warming: Allow the reaction to warm slowly to room temperature over 12 hours.

Quench: Quench with saturated aqueous NH

Cl. Extract with EtOAc (3x).

Deprotection: Treat the crude oil with TFA/DCM (1:1) for 1 hour to remove the Boc group.

Purification: Basify with 1M NaOH and extract. Purify via chiral SFC (Supercritical Fluid

Chromatography) to isolate the (S)-enantiomer.

Protocol B: Sigma-1 Receptor Radioligand Binding
Assay
Rationale: Self-validating assay using [3H]Pentazocine as the gold standard radioligand.

Materials:
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Membrane source: Guinea pig brain homogenates or CHO cells overexpressing human

R.

Radioligand: (+)-[

H]Pentazocine (Specific Activity ~30 Ci/mmol).

Non-specific binder: Haloperidol (10

M).

Step-by-Step:

Preparation: Dilute membrane protein to 0.5 mg/mL in Tris-HCl buffer (50 mM, pH 7.4).

Incubation: In a 96-well plate, add:

50

L Test Compound (Azepane derivative,

to

M).

50

L (+)-[

H]Pentazocine (Final conc. 2 nM).

100

L Membrane suspension.

Equilibrium: Incubate at 37°C for 120 minutes (Equilibrium is critical; shorter times yield

variable

).
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Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.5%

polyethyleneimine to reduce non-specific binding) using a cell harvester.

Quantification: Wash filters 3x with ice-cold buffer. Measure radioactivity via liquid scintillation

counting.

Analysis: Calculate

using non-linear regression (GraphPad Prism). Convert to

using the Cheng-Prusoff equation:

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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